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Introduction

Xenon-134 (134Xe) is a naturally occurring stable isotope of xenon. While considered stable,
theoretical models predict that it can undergo the rare process of double beta decay. This
technical guide provides a comprehensive overview of the known properties of Xenon-134,
with a focus on its half-life and decay modes. It details the sophisticated experimental efforts to
measure these properties, offering insights into the methodologies employed in state-of-the-art
particle physics research.

Properties of Xenon-134

Xenon-134 is theoretically predicted to decay via two modes of double beta decay: the
Standard Model-allowed two-neutrino double beta decay (2v(3) and the hypothetical
neutrinoless double beta decay (Ov(). The observation of the latter would have profound
implications for particle physics, proving that neutrinos are their own antiparticles (Majorana
particles).

The decay process involves the transformation of two neutrons within the 134Xe nucleus into
two protons, resulting in the formation of a Barium-134 (33*Ba) nucleus and the emission of two
electrons.

Decay Reaction: 13*Xe — 134Ba + 2e~ (+ 2Ve)
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The energy released in this decay, known as the Q-value, is a critical parameter in
experimental searches and has been determined to be 825.8 + 0.9 keV.[1]

Half-life of Xenon-134

Due to the extreme rarity of its predicted decay, the half-life of Xenon-134 is exceptionally long.
While one source provides a theoretical half-life of 5.8 x 1022 years, experimental efforts have
so far only been able to set lower limits on its half-life.[2] These experiments are at the forefront
of low-background physics, requiring highly sensitive detectors and sophisticated analysis
techniques to search for the faint signal of 13*Xe decay amidst background radiation.

Quantitative Data Summary

The following table summarizes the key properties and the most stringent experimental lower
limits for the half-life of Xenon-134 for both two-neutrino and neutrinoless double beta decay

modes.
Property Value Reference
Natural Abundance 10.4% [1]
Q-value (Decay Energy) 825.8 + 0.9 keV [1]
Decay Product 134Ba
Decay Modes 2V, OvBP (predicted)
2vBp Half-life Limit > 2.8 x 102 years (90% C.L.)
Ovpp Half-life Limit > 3.0 x 102 years (90% C.L.)

Experimental Protocols for Half-life Determination

The search for the double beta decay of Xenon-134 is conducted in large, ultra-low
background experiments, primarily using liquid xenon time projection chambers (TPCs). Two
leading experiments in this field are the EXO-200 and PandaX-4T experiments.

Experimental Setup: Liquid Xenon Time Projection
Chambers (LXe TPCs)
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Both EXO-200 and PandaX-4T utilize LXe TPCs. In these detectors, a large volume of liquid
xenon serves as both the source of the potential decay and the detection medium. When a
particle interacts within the liquid xenon, it produces both a primary scintillation light signal (S1)
and ionization electrons. An applied electric field drifts the ionization electrons to the top of the
detector, where they are extracted into a gas phase and generate a secondary, larger
scintillation signal (S2). The time difference between the S1 and S2 signals provides the
vertical position of the interaction, while the distribution of the S2 light across an array of
photosensors gives the horizontal position. The ratio of the S2 to S1 signals allows for the
discrimination between electron recoils (from beta decays) and nuclear recoils (from other
background sources).

Experimental Workflow: From Signal Detection to Half-life Limit
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Caption: A simplified workflow for determining the half-life of Xenon-134 in a liquid xenon TPC

experiment.

Key Experimental Methodologies

1.

Detector Calibration:

Purpose: To accurately determine the energy scale and position reconstruction of the
detector.

Protocol:

Source Deployment: Radioactive sources with known gamma-ray energies are deployed
at various positions within and around the detector. Common calibration sources include:

» 228Th: Provides a variety of gamma lines up to 2.6 MeV, allowing for calibration over a

wide energy range.
» %0Co: Emits two distinct gamma rays at 1173 keV and 1332 keV.
» 13/Cs: Provides a gamma line at 662 keV.

o Data Analysis: The positions of the photopeaks from these sources in the measured
energy spectrum are used to calibrate the energy response of the detector. The known
positions of the sources are used to validate and refine the position reconstruction
algorithms.

. Background Reduction:

Purpose: To minimize the number of non-signal events that could mimic a double beta decay.

Protocols:

o Material Selection: All detector components are carefully selected for their low intrinsic
radioactivity.

o Underground Location: The experiments are located deep underground to shield them

from cosmic rays. The PandaX-4T experiment, for example, is located at the China Jinping
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Underground Laboratory, one of the deepest underground laboratories in the world.

o Fiducial Volume Cut: Data analysis is restricted to the inner, most shielded region of the
detector (the fiducial volume). This minimizes background events originating from the
detector materials themselves.

o Active Shielding: The outer region of the liquid xenon acts as a self-shielding medium,
absorbing external gamma rays and neutrons.

o Radon Removal: Radon is a significant background source in xenon experiments. Both
EXO-200 and PandaX-4T employ sophisticated purification systems to continuously
remove radon from the xenon.

3. Data Acquisition and Processing:

o Purpose: To digitize and record the signals from the photosensors and process them to
reconstruct the physical events.

e Protocol:

o Signal Digitization: The analog signals from the photomultiplier tubes (PMTs) are digitized
by fast analog-to-digital converters.

o Pulse Finding: Algorithms are used to identify the S1 and S2 pulses in the digitized
waveforms.

o Event Reconstruction: The properties of the S1 and S2 pulses are used to reconstruct the
energy, 3D position, and particle type of each event. The PandaX-4T experiment has a
data processing framework that handles the large volume of raw data generated.

4. Statistical Analysis:

e Purpose: To search for a signal of Xenon-134 decay in the final energy spectrum and to set
a lower limit on its half-life if no signal is observed.

e Protocol:
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o Energy Spectrum: The energy spectrum of selected candidate events is created. For a
OvBf decay, a peak at the Q-value is expected. For a 2v[33 decay, a continuous spectrum
is expected.

o Background Modeling: A detailed background model is constructed based on
measurements of the radioactivity of the detector components and simulations.

o Maximum Likelihood Fit: A statistical fit, typically an unbinned maximum likelihood fit, is
performed on the energy spectrum. The fit includes the expected signal shape and the
background model.

o Half-life Limit: If no statistically significant excess of events above the expected
background is observed, a lower limit on the half-life of the decay is calculated at a certain
confidence level (typically 90%).

Decay Pathway of Xenon-134

The double beta decay of Xenon-134 represents a fundamental nuclear process. The following
diagram illustrates this transformation at the nuclear level.

134Xe 134Ba

(54p, 80n) (56p, 78n)
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Caption: The double beta decay of a Xenon-134 nucleus into a Barium-134 nucleus.

Conclusion

Xenon-134 remains a subject of intense scientific interest due to its potential to undergo
double beta decay. While this decay has not yet been observed, experiments like EXO-200 and
PandaX-4T have placed stringent limits on its half-life, pushing the frontiers of our
understanding of fundamental particle physics. The sophisticated experimental techniques and
rigorous data analysis protocols employed in these searches represent the pinnacle of low-
background experimental science and continue to provide valuable insights into the nature of
neutrinos and the universe. Future, more sensitive experiments will continue to probe the
decay of Xenon-134, with the ultimate goal of observing this incredibly rare process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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